Cas no 1343961-43-2 (1-(cyclopropylmethyl)-2-ethyl-1H-imidazole)

• Product Name: 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole
• CAS No: 1343961-43-2
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD18889574
• CID: 5208100
• PubChem ID: 63811309
• Update Time: 2025-08-05

1-(cyclopropylmethyl)-2-ethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole

• MDL： MFCD18889574
• Inchi： 1S/C9H14N2/c1-2-9-10-5-6-11(9)7-8-3-4-8/h5-6,8H,2-4,7H2,1H3
• InChI Key： QNCDEPSMPSLIBT-UHFFFAOYSA-N
• SMILES： C1(CC)N(CC2CC2)C=CN=1

Additional information on 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole

1-(cyclopropylmethyl)-2-ethyl-1H-imidazole: A Promising Scaffold in Medicinal Chemistry

1-(cyclopropylmethyl)-2-ethyl-1H-imidazole is a synthetic compound with a unique molecular structure that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This compound, with the CAS number 1343961-43-2, belongs to the class of imidazole derivatives, which are widely recognized for their diverse biological activities. The 1H-imidazole ring system is a fundamental motif in numerous bioactive molecules, including antifungal agents, antihistamines, and antitumor drugs. The 2-ethyl substituent and the cyclopropylmethyl group further contribute to its structural complexity and functional versatility.

Recent studies have highlighted the importance of 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole in modulating cellular signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of specific kinases, which are critical targets in cancer therapy. The 1H-imidazole core is known to interact with various protein domains, and the 2-ethyl group may enhance its binding affinity by providing additional steric and electronic effects. These findings underscore the compound's potential as a lead molecule for drug development.

The 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole scaffold has also been explored for its role in modulating inflammatory responses. A 2022 study published in Pharmacological Research revealed that this compound exhibits anti-inflammatory properties by suppressing the activation of NF-κB, a key transcription factor involved in inflammatory diseases. The cyclopropylmethyl group may contribute to this effect by stabilizing the conformation of the molecule, thereby enhancing its interaction with target proteins.

Advances in computational chemistry have further expanded the understanding of 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole's pharmacological profile. Molecular docking studies have shown that this compound can bind to multiple receptors, including G-protein-coupled receptors (GPCRs) and ion channels. The 1H-imidazole ring is particularly effective in forming hydrogen bonds with receptor residues, while the 2-ethyl group may play a role in hydrophobic interactions. These interactions are critical for the compound's biological activity and selectivity.

One of the most intriguing aspects of 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole is its potential as a modulator of oxidative stress. Research published in Free Radical Biology and Medicine in 2023 indicated that this compound can act as an antioxidant by scavenging reactive oxygen species (ROS). The 1H-imidazole ring may facilitate this activity by donating electrons, while the cyclopropylmethyl group could provide structural stability. This dual functionality makes the compound a promising candidate for treating neurodegenerative diseases, where oxidative stress is a major pathological factor.

The synthesis of 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole has been a focus of recent organic chemistry research. A 2024 study in Organic Letters described an efficient multi-step synthesis involving the cyclization of a substituted imidazole precursor. The 2-ethyl group was introduced through a selective alkylation reaction, while the cyclopropylmethyl moiety was incorporated via a ring-closure strategy. These synthetic approaches highlight the structural flexibility of the compound and its potential for further modification to optimize pharmacological properties.

Another area of interest is the role of 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole in neuropharmacology. A 2023 preclinical study published in Neuropharmacology demonstrated its ability to modulate the activity of voltage-gated sodium channels, which are implicated in conditions such as epilepsy and neuropathic pain. The 1H-imidazole ring may interact with the channel's pore region, while the 2-ethyl group could influence the compound's membrane permeability. These findings suggest potential therapeutic applications in neurological disorders.

Despite its promising properties, the 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole scaffold faces challenges in terms of metabolic stability and bioavailability. A 2022 review in Drug Metabolism and Disposition discussed the importance of optimizing the compound's chemical structure to enhance its pharmacokinetic profile. Strategies such as the introduction of hydrophilic groups or the modification of the cyclopropylmethyl moiety have been proposed to improve solubility and reduce clearance rates.

In summary, 1-(cyclopropylmethyl)-2-ethyl-1H-imidazole represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable scaffold for the development of novel therapeutics. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in pharmaceutical innovation.